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For Researchers, Scientists, and Drug Development Professionals

Introduction

The Kelch-like ECH-associated protein 1 (Keapl)-Nuclear factor erythroid 2-related factor 2
(Nrf2) signaling pathway is a critical regulator of cellular defense against oxidative and
electrophilic stress.[1][2][3] Under normal conditions, Keapl targets Nrf2 for ubiquitination and
subsequent proteasomal degradation, keeping its levels low.[2][4][5] However, upon exposure
to stressors, this interaction is disrupted, leading to the stabilization and nuclear translocation
of Nrf2.[1][2] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) and
initiates the transcription of a wide array of cytoprotective genes.[4][6] Dysregulation of the
Keapl-Nrf2 pathway is implicated in various diseases, including cancer and neurodegenerative
disorders, making it an attractive target for therapeutic intervention.[1][3]

Keap1-Nrf2-IN-7 is a potent inhibitor of the Keap1-Nrf2 protein-protein interaction (PPI) with an
IC50 of 0.45 uM.[7] By disrupting this interaction, Keap1-Nrf2-IN-7 promotes the activation of
the Nrf2 pathway, leading to the expression of downstream antioxidant and anti-inflammatory
genes. These application notes provide detailed protocols for the preparation of a Keap1-Nrf2-
IN-7 stock solution and its application in a cell-based assay.
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Property Value Reference

Product Name Keapl-Nrf2-IN-7 MedChemExpress|[7]
CAS Number 2769963-42-8 MedChemExpress|[7]
Molecular Formula C28H24N208S2 MedChemExpress|[7]
Molecular Weight 596.63 g/mol MedChemExpress|[7]
IC50 0.45 pM (for Keap1-Nrf2 PPI) MedChemExpress|[7]

Keapl-Nrf2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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